(E)-3-(3,4-dimethoxyphenyl)-N-(thiophen-2-yl(thiophen-3-yl)methyl)acrylamide

• IUPAC Name: (E)-3-(3,4-dimethoxyphenyl)-N-[thiophen-2-yl(thiophen-3-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C20H19NO3S2/c1-23-16-7-5-14(12-17(16)24-2)6-8-19(22)21-20(15-9-11-25-13-15)18-4-3-10-26-18/h3-13,20H,1-2H3,(H,21,22)/b8-6+
• InChI Key: HVSMENMOIRDPET-SOFGYWHQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)NC(C2=CSC=C2)C3=CC=CS3)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)NC(C2=CSC=C2)C3=CC=CS3)OC
• Molecular Formula: C20H19NO3S2
• Molecular Weight: 385.5 g/mol

Description

(E)-3-(3,4-dimethoxyphenyl)-N-(thiophen-2-yl(thiophen-3-yl)methyl)acrylamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DTMA and is a member of the acrylamide family of compounds. DTMA has been found to have various biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Molecular Engineering and Solar Cell Applications

One study delves into molecular engineering, where organic sensitizers, including structures similar to our compound of interest, show significant promise in solar cell applications. These sensitizers, designed with donor, electron-conducting, and anchoring groups, demonstrate high conversion efficiencies when anchored onto TiO2 films. The application in photovoltaics underscores the potential of such compounds in renewable energy technologies (Kim et al., 2006).

Advanced Polymerization Techniques

Research on N,N-dialkylacrylamides, closely related to the compound , reveals advanced polymerization techniques that yield polymers with specific configurations. These findings have implications for creating materials with tailored properties for industrial applications (Kobayashi et al., 1999).

Crystal Structure Analysis

The synthesis and crystal structure analysis of compounds featuring dimethoxyphenyl and thiophene units, akin to the molecule of interest, offer valuable insights into their molecular architecture. This knowledge is crucial for designing compounds with desired physical and chemical properties (Prabhuswamy et al., 2016).

Controlled Radical Polymerization

Studies on acrylamide derivatives, such as the investigation into homopolymers and copolymers of monosubstituted acrylamides, highlight controlled radical polymerization techniques. These techniques allow for the precise control of polymer structure, opening up possibilities in drug delivery systems and biocompatible materials (Mori et al., 2005).

Novel Fluoroalkyl End-capped Oligomers

The development of fluoroalkyl end-capped N-(1,1-dimethyl-3-oxobutyl)acrylamide oligomers and their nanocomposites with polythiophene showcases the potential for surface modification of polymers. These nanocomposites exhibit improved dispersibility and stability, highlighting their utility in creating advanced materials with enhanced performance (Sawada et al., 2007).